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Compound of Interest

Compound Name: Sulfuryl chloride fluoride

Cat. No.: B080308

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

These notes and protocols are intended for informational purposes for qualified research and
development professionals. Sulfuryl chloride fluoride is a hazardous chemical and should
only be handled by trained personnel who have conducted a thorough risk assessment. Always
consult the most recent Safety Data Sheet (SDS) from your supplier and adhere to all
institutional and governmental safety regulations.

Introduction

Sulfuryl chloride fluoride (SO2CIF) is a colorless, corrosive, and toxic gas or liquid with a
pungent odor.[1][2] It is a valuable reagent in organic synthesis, serving as a source of the
fluorosulfonyl group and as a versatile solvent.[1] Its high reactivity and hazardous properties
necessitate strict adherence to specialized handling and safety procedures to minimize risks to
personnel and the environment. These application notes provide detailed protocols for the safe
handling, use, and disposal of sulfuryl chloride fluoride in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of sulfuryl chloride fluoride is
provided in the table below for easy reference.
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Property

Value

CAS Number

13637-84-8[2]

Molecular Formula

SO:CIF[2]

Molecular Weight 118.52 g/mol [2]
Appearance Colorless gas or liquid[1][2]
Boiling Point 7.1°C (44.8 °F)[2]

Melting Point -124.7 °C (-192.5 °F)[2]
Density 1.623 g/cm3 at 0 °C[2]

Vapor Pressure

High

Solubility

Reacts violently with water.[1][3] Soluble in

sulfur dioxide and ether.[2]

Flash Point

109 °C (228.2 °F)[3]

Hazard Identification and Classification

Sulfuryl chloride fluoride is classified as a hazardous substance. The primary hazards are

summarized in the table below.

Hazard Class

GHS Classification Key Phrase

Acute Toxicity (Oral)

Category 3

H301: Toxic if swallowed[2]

Acute Toxicity (Dermal)

Category 3

H311: Toxic in contact with
skin[2]

Acute Toxicity (Inhalation)

Category 3

H331: Toxic if inhaled[2][4]

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage[5]

Serious Eye Damage

Category 1

H318: Causes serious eye

damage[4]
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Signal Word: Danger[2][5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling sulfuryl chloride fluoride. The

minimum required PPE is outlined below.

Body Part PPE Specification

Eyes/Face Chemical safety goggles and a face shield.[3]

Chemical-resistant gloves (e.g., neoprene or
Skin nitrile rubber), a flame-retardant lab coat, and

closed-toe shoes.[5]

A full-face respirator with an appropriate

Respirat cartridge for acid gases and halogens is
espirator

P Y required when working outside of a certified

chemical fume hood or in case of a spill.[3][5]

Experimental Protocols
Safe Handling and Use

This protocol outlines the essential steps for the safe handling and use of sulfuryl chloride

fluoride in a laboratory setting.

Workflow for Safe Handling of Sulfuryl Chloride Fluoride
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Preparation

Conduct Risk Assessment

\ 4

Review Safety Data Sheet (SDS)

\ 4

Ensure Fume Hood is Certified and Functioning

\ 4

Gather and Inspect all necessary PPE

\ 4

Locate Emergency Equipment (Eyewash, Shower, Fire Extinguisher)

Har$ling

Don appropriate PPE

\ 4

Work exclusively within a certified chemical fume hood

\ 4

Ground all equipment to prevent static discharge

\ 4

Dispense slowly and carefully to avoid splashes

\ 4

Keep container tightly closed when not in use

Post-%ndling

Decontaminate all equipment used

\ 4

Wipe down the work area in the fume hood

\ 4

Dispose of waste in a designated, labeled container

\ 4

Remove and properly store or dispose of PPE

\ 4

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of sulfuryl chloride fluoride.
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e Preparation:
o Conduct a thorough risk assessment for the planned experiment.

o Review the Safety Data Sheet (SDS) for sulfuryl chloride fluoride before starting any
work.[3]

o Ensure that the chemical fume hood is certified and functioning correctly.
o Assemble and inspect all necessary PPE.

o Confirm the location and accessibility of emergency equipment, including the eyewash
station, safety shower, and a dry chemical fire extinguisher.[3]

e Handling:
o Don the appropriate PPE as specified in Section 4.0.

o All manipulations of sulfuryl chloride fluoride must be performed within a certified
chemical fume hood.

o Ground all equipment to prevent static discharge.

o When transferring the liquid, do so slowly and carefully to avoid splashing.

o Keep the container tightly sealed when not in use to prevent the escape of vapors.[5]
e Post-Handling:

o Decontaminate all glassware and equipment that has come into contact with sulfuryl
chloride fluoride.

o Clean the work area within the fume hood.

o Dispose of all waste, including empty containers and contaminated materials, in a
designated and clearly labeled hazardous waste container.[5]

o Carefully remove and decontaminate or dispose of PPE as per institutional guidelines.
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o Wash hands and forearms thoroughly with soap and water after completing the work.

Storage

» Store sulfuryl chloride fluoride in a cool, dry, and well-ventilated area away from
incompatible materials.[5]

o Keep containers tightly closed and protected from moisture.[3]
» Store in a designated corrosives cabinet.

e Avoid exposure to heat and direct sunlight.

Chemical Incompatibilities

Sulfuryl chloride fluoride is incompatible with a range of substances. Contact with these
materials should be strictly avoided.

Chemical Incompatibility Chart for Sulfuryl Chloride Fluoride

Sulfuryl Chloride
Fluoride

Violent Reaction / Violent Reaction

Incompatible Materials

Water/Moisture Strong Bases Strong Acids Alcohols Metals

Click to download full resolution via product page
Caption: Incompatible materials with sulfuryl chloride fluoride.

o Water/Moisture: Reacts violently with water and moisture to produce corrosive and toxic
gases, including hydrogen chloride and hydrogen fluoride.[3]

e Strong Bases: Reacts vigorously with strong bases.
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e Strong Acids: Incompatible with strong acids.[3]
¢ Alcohols: Incompatible with alcohols.[3]

o Metals: May be corrosive to some metals.

Spill and Leak Procedures

In the event of a spill or leak, follow these procedures immediately:
o Evacuate: Immediately evacuate all non-essential personnel from the affected area.
» Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

o Containment: For small liquid spills, contain the spill using an inert absorbent material such
as sand or vermiculite. Do not use combustible materials like sawdust.[3]

¢ Neutralization: Cautiously neutralize the spill with a suitable agent, such as sodium
bicarbonate or a commercial spill kit for corrosive materials.

o Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a designated
hazardous waste container.

» Decontamination: Decontaminate the spill area thoroughly.

e Reporting: Report the incident to the appropriate safety personnel.

Waste Disposal

o All waste containing sulfuryl chloride fluoride must be treated as hazardous waste.
o Collect waste in a designated, properly labeled, and sealed container.

e Dispose of the hazardous waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.[5]

Emergency Procedures
First Aid Measures
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Immediate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[5] Do not use mouth-to-mouth resuscitation.

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact ) ] )
removing contaminated clothing and shoes.

Seek immediate medical attention.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact i ) ) ) )

eyelids occasionally. Seek immediate medical

attention.[3]

Do NOT induce vomiting. If the victim is
conscious and alert, rinse their mouth with water
) and give them 2-4 cupfuls of milk or water to
Ingestion ) _ _
drink. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[5]

Emergency Response Flowchart for Sulfuryl Chloride Fluoride Exposure
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Exposure Occurs

Assess the Scene for Safety

'

Remove Victim from Exposure

'

Call for Emergency Medical Assistance

'

Begin Decontamination (as per first aid)

'

Provide SDS to Emergency Responders

'

Transport to Medical Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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